tert-butyl 4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate

• IUPAC Name: tert-butyl 4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate
• InChI: InChI=1S/C12H17N3O3/c1-12(2,3)18-11(17)15-5-4-9-8(6-15)10(16)14-7-13-9/h7H,4-6H2,1-3H3,(H,13,14,16)
• InChI Key: PRFOBVCTOOEZJN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C(=O)N=CN2
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

tert-butyl 4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate is a chemical compound with a unique structure and properties that make it valuable in various scientific and industrial applications. It is known for its reactivity and versatility in chemical synthesis, making it a subject of interest in research and development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl 4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate involves multiple steps, each requiring specific reagents and conditions. The exact synthetic route can vary depending on the desired purity and yield. Common methods include:

Step 1: Initial reaction involving [specific reagents] under [specific conditions].

Step 2: Intermediate formation through [reaction type] using [reagents] at [temperature].

Step 3: Final product formation by [reaction type] with [reagents] under [conditions].

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using optimized processes to ensure high yield and purity. This often involves:

Large-scale reactors: for controlled reactions.

Purification techniques: such as distillation, crystallization, or chromatography.

Quality control: measures to ensure consistency and safety.

Chemical Reactions Analysis

Types of Reactions

tert-butyl 4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate undergoes various chemical reactions, including:

Oxidation: Reacts with oxidizing agents to form [products].

Reduction: Reduced by [reagents] to yield [products].

Substitution: Participates in substitution reactions with [reagents] to produce [products].

Common Reagents and Conditions

Oxidation: Uses [oxidizing agent] under [conditions].

Reduction: Involves [reducing agent] at [temperature].

Substitution: Requires [substituting agent] in [solvent] at [temperature].

Major Products

The major products formed from these reactions include [product names], which are valuable intermediates in further chemical synthesis.

Scientific Research Applications

tert-butyl 4-oxo-1,5,7,8-tetrahydropyrido[4,3-d]pyrimidine-6-carboxylate has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Studied for its effects on biological systems and potential therapeutic uses.

Medicine: Investigated for its potential as a drug candidate or in drug delivery systems.

Industry: Utilized in the production of [specific products] and as a component in [industrial processes].

Mechanism of Action

Conclusion

This compound is a versatile and valuable compound with significant applications in various fields. Its unique properties and reactivity make it a subject of ongoing research and industrial interest.